Cas no 19072-72-1 (Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-)
19072-72-1 structure
Product Name:Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-
CAS No:19072-72-1
MF:C25H36O2
MW:368.552147865295
CID:1383932
PubChem ID:19981759
Update Time:2025-04-20
Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butyl-4-[2-(3-tert-butyl-4-hydroxy-5-methylphenyl)propan-2-yl]-6-methylphenol
- 4,4'-(Propane-2,2-diyl)bis(2-tert-butyl-6-methylphenol)
- SCHEMBL9319647
- DTXSID80601655
- 19072-72-1
- Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-
-
- Inchi: 1S/C25H36O2/c1-15-11-17(13-19(21(15)26)23(3,4)5)25(9,10)18-12-16(2)22(27)20(14-18)24(6,7)8/h11-14,26-27H,1-10H3
- InChI Key: UHSLAFBDUFODHO-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=C(C=C1C(C)(C)C)C(C)(C)C1=CC(C)=C(C(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 368.27168
- Monoisotopic Mass: 368.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
19072-72-1 (Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-) Related Products
- 732-26-3(2,4,6-Tri-tert-butylphenol)
- 88-60-8(2-tert-butyl-5-methylphenol)
- 96-70-8(2-tert-butyl-4-ethylphenol)
- 118-82-1(4,4'-Methylenebis(2,6-DI-tert-butylphenol))
- 1709-70-2(1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene)
- 2078-54-8(Propofol)
- 128-37-0(Butylated hydroxytoluene)
- 79-97-0(Bisphenol C)
- 128–37–0(2,6-Di-tert-butyl-4-methylphenol)
- 128-39-2(2,6-Di-tert-butylphenol)
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